Cas no 25954-44-3 (Gentianose)

Gentianose is a trisaccharide composed of glucose and fructose units, naturally occurring in gentian roots and other plant sources. It is characterized by its high solubility in water and mild sweetness, making it suitable for applications in food science and pharmaceuticals. As a non-reducing sugar, gentianose exhibits stability under various processing conditions, including heat and acidic environments. Its prebiotic properties may support gut microbiota modulation, while its low glycemic index aligns with dietary formulations for metabolic health. Gentianose is also of interest in biochemical research due to its role in plant carbohydrate metabolism. The compound is typically isolated via chromatographic techniques to ensure high purity.

Gentianose structure

Product Name:Gentianose

CAS No:25954-44-3

MF:C₁₈H₃₂O₁₆

MW:504.437088012695

MDL:MFCD00064907

CID:256289

PubChem ID:117678

Update Time:2025-06-08

Gentianose Chemical and Physical Properties

Names and Identifiers

- 6)- (9CI)
- GENTIANOSE
- GENTIANOSE(RG)
- Gentianose(7CI,8CI)
- EINECS 247-364-9
- beta-D-fructofuranosyl O-beta-D-glucopyranosyl-(1-6)-alpha-D-glucopyranoside
- HY-N8305
- W-202098
- 25954-44-3
- b-D-Fructofuranosyl O-b-D-glucopyranosyl-(1->6)-a-D-glucopyranoside, 9CI, 8CI
- UNII-I0ZQ61S45F
- beta-D-fructofuranosyl beta-D-glucopyranosyl-(1->6)-alpha-D-glucopyranoside
- beta-D-Glcp-(1->6)-alpha-D-Glcp-(1<->2)-beta-D-Fruf
- O-beta-D-Glucopyranosyl-(1.6)-beta-D-fructofuranosyl-alpha-D-glucopyranoside
- .ALPHA.-D-GLUCOPYRANOSIDE, .BETA.-D-FRUCTOFURANOSYL O-.BETA.-D-GLUCOPYRANOSYL-(1->6)-
- CHEBI:28782
- Q3100866
- starbld0009596
- CS-0142902
- (2R, 3R, 4S, 5S, 6R)-2-[[(2R, 3S, 4S, 5R, 6R)-6-[(2S, 3S, 4S, 5R)-3, 4-dihydroxy-2, 5-bis(hydroxymethyl)oxolan-2-yl]oxy-3, 4, 5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3, 4, 5-triol
- AKOS040759333
- I0ZQ61S45F
- MFCD00064907
- alpha-D-Glucopyranoside, beta-D-fructofuranosyl O-beta-D-glucopyranosyl-(1-->6)-
- DTXSID401318513
- AC-34467
- (2R,3R,4S,5S,6R)-2-((2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)tetrahydrofuran-2-yloxy)-6-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)methyl)tetrahydro-2H-pyran-3,4,5-triol
- b-D-Glucopyranosyl-(1->6)-a-D-glucopyranosyl-(1->2)-b-D-fructofuranoside
- (2R,3R,4S,5S,6R)-2-[[(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- MS-29363
- C08239
- (2R,3R,4S,5S,6R)-2-(((2R,3S,4S,5R,6R)-6-((2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl)oxy-3,4,5-trihydroxyoxan-2-yl)methoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
- G12171
- O-ss-D-glucopyranosyl-(1?6)-ss-D-fructofuranosyl-a-D-glucopyranoside
- beta-D-GLCP-(1->6)-alpha-D-GLCP-(12)-beta-D-fruf
- ALPHA-D-GLUCOPYRANOSIDE, BETA-D-FRUCTOFURANOSYL O-BETA-D-GLUCOPYRANOSYL-(1->6)-
- (2R,3R,4S,5S,6R)-2-{[(2R,3S,4S,5R,6R)-6-{[(2S,3S,4S,5R)-3,4-DIHYDROXY-2,5-BIS(HYDROXYMETHYL)OXOLAN-2-YL]OXY}-3,4,5-TRIHYDROXYOXAN-2-YL]METHOXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
- Gentianose
- MDL： MFCD00064907
- Inchi： 1S/C18H32O16/c19-1-5-8(22)11(25)13(27)16(31-5)30-3-7-9(23)12(26)14(28)17(32-7)34-18(4-21)15(29)10(24)6(2-20)33-18/h5-17,19-29H,1-4H2/t5-,6-,7-,8-,9-,10-,11+,12+,13-,14-,15+,16-,17-,18+/m1/s1
- InChI Key： MUPFEKGTMRGPLJ-WSCXOGSTSA-N
- SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O1)O)O)O)[C@@]1(CO)[C@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

Exact Mass: 504.16900
Monoisotopic Mass: 504.16903493 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 11
Hydrogen Bond Acceptor Count: 16
Heavy Atom Count: 34
Rotatable Bond Count: 8
Complexity: 655
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 14
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 504.4
XLogP3: -5.8
Topological Polar Surface Area: 269Å²

Experimental Properties

Color/Form: No data available
Density: 1.8±0.1 g/cm3
Melting Point: 208-210°C
Boiling Point: 884.80°C.@760.00mmHg(est)
Flash Point: 488.9±34.3 °C
Refractive Index: 1.676
Solubility: 1e+006 mg/L @ 25 °C (est)
PSA: 268.68000
LogP: -7.57140
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Gentianose Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Hygroscopic, -20?°C Freezer, Under inert atmosphere

Gentianose Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB166217-100 mg	Gentianose; .	25954-44-3		100 mg	€97.00	2023-07-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8203-5 mg	Gentianose	25954-44-3	99.75%	5mg	￥518.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8203-10 mg	Gentianose	25954-44-3	99.75%	10mg	￥746.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T8203-100 mg	Gentianose	25954-44-3	99.75%	100MG	￥2160.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G28590-100mg	Gentianose	25954-44-3	,HPLC≥98%	100mg	¥1708.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G28590-20mg	Gentianose	25954-44-3	,HPLC≥98%	20mg	¥568.0	2023-09-07
TRC	G362503-1mg	Gentianose	25954-44-3		1mg	$ 82.00	2023-09-07
TRC	G362503-2.5mg	Gentianose	25954-44-3		2.5mg	$ 155.00	2023-09-07
TRC	G362503-5mg	Gentianose	25954-44-3		5mg	$ 241.00	2023-09-07
MedChemExpress	HY-N8305-5mg	Gentianose	25954-44-3		5mg	￥500	2024-04-18